Cas no 2091127-38-5 (1-isopropyl-3-(pyrazin-2-yl)-1H-pyrazol-5-amine)

• Product Name: 1-isopropyl-3-(pyrazin-2-yl)-1H-pyrazol-5-amine
• CAS No: 2091127-38-5
• MF: C₁₀H₁₃N₅
• MW: 203.243720769882
• CID: 5721753
• PubChem ID: 121214156
• Update Time: 2025-06-08

1-isopropyl-3-(pyrazin-2-yl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 2091127-38-5
• starbld0041871
• 1-isopropyl-3-(pyrazin-2-yl)-1H-pyrazol-5-amine
• AKOS026724650
• F2198-6041
• 1H-Pyrazol-5-amine, 1-(1-methylethyl)-3-(2-pyrazinyl)-

• Inchi： 1S/C10H13N5/c1-7(2)15-10(11)5-8(14-15)9-6-12-3-4-13-9/h3-7H,11H2,1-2H3
• InChI Key： KHFVRJGDRLBAGH-UHFFFAOYSA-N
• SMILES： N1(C(=CC(C2C=NC=CN=2)=N1)N)C(C)C

Computed Properties

• Exact Mass: 203.11709544g/mol
• Monoisotopic Mass: 203.11709544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 391.0±42.0 °C(Predicted)
• pka: 1.25±0.10(Predicted)

Additional information on 1-isopropyl-3-(pyrazin-2-yl)-1H-pyrazol-5-amine

Introduction to 1-Isopropyl-3-(pyrazin-2-yl)-1H-pyrazol-5-amine (CAS No. 2091127-38-5)

1-Isopropyl-3-(pyrazin-2-yl)-1H-pyrazol-5-amine, with the CAS number 2091127-38-5, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties. The unique structural features of 1-isopropyl-3-(pyrazin-2-yl)-1H-pyrazol-5-amine make it a promising candidate for the development of new therapeutic agents.

The molecular structure of 1-isopropyl-3-(pyrazin-2-yl)-1H-pyrazol-5-amine consists of a pyrazole ring substituted with an isopropyl group at the 1-position and a pyrazine ring at the 3-position, with an amino group at the 5-position. This arrangement provides a robust platform for exploring its potential pharmacological activities. Recent studies have highlighted the importance of such compounds in modulating various biological pathways, particularly those involved in inflammation and neurodegeneration.

In the context of medicinal chemistry, 1-isopropyl-3-(pyrazin-2-yl)-1H-pyrazol-5-amine has been investigated for its potential as a lead compound in drug discovery. One of the key areas of interest is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are implicated in various inflammatory diseases. These findings suggest that 1-isopropyl-3-(pyrazin-2-yl)-1H-pyrazol-5-amine could be a valuable candidate for developing new anti-inflammatory drugs.

Beyond its anti-inflammatory effects, 1-isopropyl-3-(pyrazin-2-yl)-1H-pyrazol-5-amine has also shown promise in neurodegenerative disorders. Research has indicated that this compound can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying conditions such as Alzheimer's disease and Parkinson's disease. The ability to modulate these pathways makes 1-isopropyl-3-(pyrazin-2-yl)-1H-pyrazol-5-amine a potential therapeutic agent for neurodegenerative diseases.

The pharmacokinetic properties of 1-isopropyl-3-(pyrazin-2-yl)-1H-pyrazol-5-amine have also been studied to assess its suitability as a drug candidate. Preliminary data suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for ensuring effective delivery and minimal side effects. These properties are essential for advancing the compound through preclinical and clinical trials.

Clinical trials are an essential step in evaluating the safety and efficacy of new drug candidates. While 1-isopropyl-3-(pyrazin-2-y l)-1H-pyrazol -5 -amine strong > is still in the early stages of development, preclinical studies have provided encouraging results. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. This bodes well for its potential advancement to human trials.

In addition to its therapeutic potential, 1-isopropyl -3 -(py razin -2 - yl ) - 1 H - py raz ol - 5 - amine strong > has also been explored for its use in diagnostic applications. Its unique chemical structure and biological activity make it a suitable candidate for developing imaging agents or biomarkers for various diseases. For instance, researchers have investigated its potential as a PET (positron emission tomography) tracer for detecting early signs of neurodegenerative disorders.

The synthesis of < strong > 1 -is op rop yl - 3 -(py raz in - 2 - yl ) - 1 H - py raz ol - 5 - amine strong > involves several steps that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include the condensation of appropriate starting materials followed by functional group modifications to achieve the desired structure. Advances in synthetic chemistry have made it possible to produce this compound on a larger scale, facilitating further research and development efforts.

In conclusion, < strong > 1 -is op rop yl - 3 -(py raz in - 2 - yl ) - 1 H - py raz ol - 5 - amine (CAS No . 209 1 127 - 38 - 5) strong > represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its anti-inflammatory and neuroprotective properties make it a valuable candidate for developing new therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, highlighting its significance in advancing medical science.